Cas no 312941-34-7 (3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide)
3,4,5-Trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide is a synthetic benzamide derivative featuring a thiazole core with methoxy-substituted aromatic rings. Its structural design suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or receptor modulation. The compound's defined stereochemistry and functional group arrangement may enhance binding specificity and metabolic stability in pharmacological applications.
![3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide structure](https://ossimg.kuujia.com/scimg/313000/312941-34-7x500.png)
312941-34-7 structure
Product Name:3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
CAS No:312941-34-7
MF:C20H20N2O5S
MW:400.448204040527
CID:5854657
PubChem ID:3981506
Update Time:2025-06-18
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-2-thiazolyl]-
- 3,4,5-trimethoxy-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide
- 312941-34-7
- F0007-1029
- EU-0033751
- SR-01000391202
- Oprea1_096596
- 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
- AKOS003014790
- SR-01000391202-1
-
- Inchi： 1S/C20H20N2O5S/c1-24-15-8-6-5-7-13(15)14-11-28-20(21-14)22-19(23)12-9-16(25-2)18(27-4)17(10-12)26-3/h5-11H,1-4H3,(H,21,22,23)
- InChI Key： YIXLPBYHUKVDHL-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=CC=C2OC)=CS1)(=O)C1=CC(OC)=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 400.10929292g/mol
- Monoisotopic Mass: 400.10929292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.282±0.06 g/cm3(Predicted)
- pka: 7.12±0.50(Predicted)
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0007-1029-2μmol |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-5μmol |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-10μmol |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-20μmol |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-1mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-2mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-3mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-4mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-5mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0007-1029-10mg |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
312941-34-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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